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Compound of Interest

Compound Name: SHELLSOL

Cat. No.: B1174059

For researchers, scientists, and drug development professionals utilizing chromatography, the
choice of solvent is a critical factor that can significantly influence separation efficiency,
reproducibility, and laboratory safety. While n-hexane has traditionally been a staple non-polar
solvent in many chromatographic applications, particularly normal-phase HPLC, alternative
solvents like SHELLSOL T are gaining attention. This guide provides an objective comparison
of SHELLSOL T and n-hexane, supported by their physicochemical properties and general
chromatographic principles, to aid in solvent selection for your specific needs.

Executive Summary

SHELLSOL T, a synthetic isoparaffinic hydrocarbon solvent, presents itself as a potential
alternative to n-hexane, primarily offering advantages in terms of occupational health and
safety due to the reduced toxicity associated with isoparaffins compared to n-hexane. However,
for high-performance liquid chromatography (HPLC) applications demanding the highest purity
and batch-to-batch consistency, chromatography-grade n-hexane remains the industry
standard. The complex and variable composition of industrial solvents like SHELLSOL T can
introduce variability in chromatographic performance, whereas the well-defined purity of HPLC-
grade n-hexane ensures reproducible results.

The choice between SHELLSOL T and n-hexane will ultimately depend on the specific
requirements of the chromatographic method, including the desired level of precision, the
sensitivity of the detector, and the importance of safety and environmental considerations.
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Physicochemical Properties: A Head-to-Head

Comparison

A summary of the key physical and chemical properties of SHELLSOL T and n-hexane is
presented in Table 1. These properties directly impact their behavior as chromatographic

solvents.
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n-Hexane (HPLC

Significance in

Property SHELLSOL T
Grade) Chromatography
The defined
composition of n-
Complex mixture of o hexane ensures high
_ _ Primarily n-hexane o
N isoparaffins (>98%) ) reproducibility. The
Composition (>95%) with other C6

and naphthenes
(<2%)

isomers[1][2]

complex nature of
SHELLSOL T may
lead to batch-to-batch

variability.

Boiling Range (°C)

189 - 215

~69[3]

The lower boiling point
of n-hexane facilitates
easier solvent removal
post-fraction

collection.

Viscosity @ 25°C

(mm?2/s or cSt)

1.9

Lower viscosity of n-
hexane results in
lower backpressure in
HPLC systems,
allowing for higher

flow rates.[4]

UV Cutoff

Not specified for
chromatography

grades

~195 nm[1]

The low UV cutoff of
HPLC-grade n-hexane
is crucial for sensitive
UV detection at low
wavelengths.[5] The
absence of this
specification for
SHELLSOLT
suggests it may not be
suitable for all UV-
based detection

methods.
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HPLC grade typically High purity is essential

_ _ ' >95% n-hexane with to prevent ghost
) High purity, low in -~ ]
Purity ) specified low levels of  peaks and baseline
aromatics and sulfur ] o
UV-absorbing noise in

impurities.[1] chromatograms.[5]

Both are weak
solvents in normal-
. . phase
_ Non-polar, similar to Non-polar, established
Elution Strength chromatography,
hexane reference ) )
suitable for separating

non-polar compounds.

[6]17]

Chromatographic Performance: An Inferential
Comparison

In the absence of direct experimental comparisons, the chromatographic performance of
SHELLSOL T relative to n-hexane can be inferred from their composition and physical
properties.

SHELLSOL T: As a mixture of branched-chain alkanes (isoparaffins), SHELLSOL T is a non-
polar solvent suitable for normal-phase chromatography.[8][9] Its lower volatility compared to n-
hexane could be advantageous in some applications by reducing solvent evaporation and
changes in mobile phase composition over time.[10] However, the presence of multiple isomers
could potentially lead to broader or less resolved peaks for certain analytes compared to a
single-component solvent like n-hexane. The lack of a specified UV cutoff for commercially
available grades of SHELLSOL T is a significant drawback for applications requiring UV
detection at low wavelengths.

n-Hexane: As a pure, well-characterized solvent, HPLC-grade n-hexane provides a highly
reproducible mobile phase.[5] Its low viscosity is beneficial for HPLC systems, and its low UV
cutoff makes it compatible with sensitive UV detectors.[4][5] Commercial-grade hexane is a
mixture of isomers, which can impact separation, but for analytical and preparative HPLC, high-
purity n-hexane is the standard.[5]
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The following diagram illustrates a typical experimental workflow for normal-phase HPLC, a

common application for these solvents.
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Typical workflow for normal-phase HPLC.

Experimental Protocols

While a direct comparative study is not available, here is a typical experimental protocol for
normal-phase HPLC using n-hexane, which could be adapted for evaluating SHELLSOL T.

Objective: Separation of a mixture of non-polar to moderately polar small organic molecules.

Instrumentation:

¢ High-Performance Liquid Chromatography (HPLC) system with a quaternary or binary pump,
autosampler, column compartment, and a UV-Vis detector.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1174059?utm_src=pdf-body-img
https://www.benchchem.com/product/b1174059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Chromatographic Conditions:
e Column: Silica-based normal-phase column (e.g., 250 mm x 4.6 mm, 5 pum particle size).

» Mobile Phase: A gradient of ethyl acetate in n-hexane. For example, starting with 100% n-
hexane and increasing to 20% ethyl acetate over 20 minutes.

e Flow Rate: 1.0 mL/min.

e Column Temperature: 25°C.

» Detection: UV absorbance at a wavelength appropriate for the analytes (e.g., 254 nm).
e Injection Volume: 10 pL.

o Sample Preparation: Dissolve the sample in the initial mobile phase composition (e.g., 100%
n-hexane).

To adapt this protocol for SHELLSOL T, one would substitute n-hexane with SHELLSOL T and
run the same gradient program. The resulting chromatograms would then be compared for
retention times, peak resolution, and peak shape.

Safety and Environmental Impact

The choice between these two solvents also has significant implications for laboratory safety
and environmental responsibility.
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Aspect SHELLSOL T n-Hexane
) ) n-Hexane is a known
Composed of isoparaffins )
] ) neurotoxin and can cause
which are generally considered ]
o o reproductive harm.[3][12]
Toxicity to have lower toxicity than n- ] o
) Occupational exposure limits
hexane.[9] Low aromatic .
(OELSs) are well-established
content.[11] )
and relatively low.[12][13]
. Flammable liquid. Flash point Highly flammable liquid. Flash
Flammability

~61°C.

point ~-22°C.[3]

Environmental Fate

Readily biodegradable.[14]
Low water solubility and high
volatility suggest it will primarily
partition to the atmosphere

where it degrades.[14]

Volatile organic compound
(VOC) that contributes to air
pollution.[15] Low water
solubility and high volatility;
atmospheric degradation is the

primary removal process.[16]

The following decision-making flowchart can assist in selecting the appropriate solvent based

on key experimental and safety parameters.
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Solvent Selection for
Normal-Phase Chromatography

Consider SHELLSOL T
(with validation)
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Use Industrial-grade Hexane Use HPLC-grade n-Hexane
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Solvent selection decision tree.
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Conclusion

For demanding analytical applications such as HPLC, where reproducibility, low baseline noise,
and high sensitivity are paramount, HPLC-grade n-hexane remains the superior choice. Its
well-defined composition and specified low UV cutoff are critical for reliable and accurate
results.

SHELLSOL T, with its favorable safety profile, presents a viable alternative for less demanding
applications, such as general laboratory extractions or flash chromatography, where the
stringent requirements of analytical HPLC are not necessary. However, its variable composition
necessitates thorough validation for any specific chromatographic method to ensure consistent
performance. Researchers and laboratory managers must weigh the trade-offs between
performance, safety, and cost when selecting the most appropriate non-polar solvent for their
chromatographic needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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